4-Amino-1-tert-butyl-5-(4-chloro-3-fluorophenyl)pyrrolidin-2-one

• Molecular Formula: C14H18ClFN2O
• Molecular Weight: 284.75 g/mol
• IUPAC Name: 4-amino-1-tert-butyl-5-(4-chloro-3-fluorophenyl)pyrrolidin-2-one
• InChI: InChI=1S/C14H18ClFN2O/c1-14(2,3)18-12(19)7-11(17)13(18)8-4-5-9(15)10(16)6-8/h4-6,11,13H,7,17H2,1-3H3
• InChI Key: DXTIKWSWIMBCNY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)N1C(C(CC1=O)N)C2=CC(=C(C=C2)Cl)F

Description

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Amino-1-tert-butyl-5-(4-chloro-3-fluorophenyl)pyrrolidin-2-one typically involves multi-step organic reactions. One common synthetic route includes the following steps:

Formation of the Pyrrolidinone Core: The initial step involves the formation of the pyrrolidinone core through a cyclization reaction. This can be achieved by reacting a suitable amine with a carbonyl compound under acidic or basic conditions.

Introduction of the Substituted Phenyl Ring: The next step involves the introduction of the 4-chloro-3-fluorophenyl group. This can be accomplished through a nucleophilic aromatic substitution reaction, where the pyrrolidinone core reacts with a halogenated phenyl compound in the presence of a base.

Addition of the Amino Group: The final step involves the introduction of the amino group at the desired position. This can be achieved through a reductive amination reaction, where the intermediate compound is treated with an amine and a reducing agent.

Industrial Production Methods

Industrial production of 4-Amino-1-tert-butyl-5-(4-chloro-3-fluorophenyl)pyrrolidin-2-one may involve optimization of the above synthetic route to ensure high yield and purity. This can include the use of advanced catalytic systems, continuous flow reactors, and purification techniques such as crystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

4-Amino-1-tert-butyl-5-(4-chloro-3-fluorophenyl)pyrrolidin-2-one can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxo derivatives.

Reduction: Reduction reactions can lead to the formation of amine derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the phenyl ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are commonly used.

Substitution: Bases such as sodium hydroxide (NaOH) and potassium carbonate (K2CO3) are often employed in substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxo derivatives, while reduction can produce amine derivatives.

Scientific Research Applications

4-Amino-1-tert-butyl-5-(4-chloro-3-fluorophenyl)pyrrolidin-2-one has a wide range of scientific research applications, including:

Chemistry: The compound is used as a building block in the synthesis of more complex molecules.

Biology: It is studied for its potential biological activities, such as enzyme inhibition and receptor binding.

Medicine: The compound is investigated for its potential therapeutic effects, including anti-inflammatory and anticancer properties.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-Amino-1-tert-butyl-5-(4-chloro-3-fluorophenyl)pyrrolidin-2-one involves its interaction with specific molecular targets and pathways. The compound may act as an inhibitor of certain enzymes or receptors, leading to modulation of biological processes. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Chemical Identity :

• CAS Number : 1408816-67-0 .
• Molecular Formula : C₁₄H₁₈ClFN₂O.
• Molecular Weight : 284.76 g/mol .
• Structure: A pyrrolidin-2-one core substituted with a tert-butyl group at position 1, a 4-chloro-3-fluorophenyl group at position 5, and an amino group at position 4 .

Key Properties :

• Stereochemistry : The compound exists as a chiral molecule with (4S,5R)-configuration in its hydrochloride salt form, which is critical for biological activity .
• Safety : Requires precautions such as avoiding heat sources (P210) and ensuring child safety (P102) .

Comparison with Structurally Similar Pyrrolidin-2-one Derivatives

Substituent Variations on the Pyrrolidinone Core

The following table compares substituent patterns and molecular properties:

Compound Name	Substituents (Positions)	Molecular Weight (g/mol)	Key Features	Reference
Target Compound	1-tert-butyl, 4-amino, 5-(4-Cl-3-F-Ph)	284.76	Two chiral centers; halogenated aryl
5-(Benzylamino)pyrrolidin-2-one	5-benzylamino	~207.26	Single chiral center; aromatic amine
5-(1-Phenylethoxy)pyrrolidin-2-one	5-(1-phenylethoxy)	~235.29	Two chiral centers; ether linkage
3-Amino-1-(4-Cl-3-F-Ph)pyrrolidin-2-one	1-(4-Cl-3-F-Ph), 3-amino	254.66	Different amino position; no tert-butyl
4-Amino-5-(4-Cl-3-F-Ph)-1-(2-methoxyethyl)pyrrolidin-2-one HCl	1-(2-methoxyethyl)	320.77 (HCl salt)	Hydrophilic substituent; salt form

Key Observations :

• Steric and Electronic Effects : The tert-butyl group in the target compound enhances steric bulk and hydrophobicity compared to smaller substituents like methoxyethyl or benzyl . This may improve metabolic stability.

Stereochemical Considerations

• Chirality: Unlike compounds with a single chiral center (e.g., 5-anilino-pyrrolidin-2-one in ), the target compound and its analogs (e.g., 5-(1-phenylethoxy)pyrrolidin-2-one) have two asymmetric carbons, complicating stereoisomer separation .
• Pharmacological Impact : The (4S,5R)-configuration in the hydrochloride salt form () likely optimizes target binding, as seen in enantioselective drug candidates .

Pharmacological and Physicochemical Implications

Solubility and Stability

Biological Activity

4-Amino-1-tert-butyl-5-(4-chloro-3-fluorophenyl)pyrrolidin-2-one is a pyrrolidine derivative that has garnered attention for its potential biological activities. This compound's structure suggests possible interactions with biological targets, making it a candidate for various therapeutic applications. This article reviews the biological activity of this compound, supported by data tables and relevant case studies.

Chemical Structure and Properties

The molecular formula of 4-Amino-1-tert-butyl-5-(4-chloro-3-fluorophenyl)pyrrolidin-2-one is $C_{13}H_{16}ClFN_2O$. The presence of the tert-butyl group and halogenated phenyl ring may influence its pharmacological properties, including solubility, bioavailability, and interaction with biological targets.

Biological Activity Overview

Research indicates that compounds similar to 4-Amino-1-tert-butyl-5-(4-chloro-3-fluorophenyl)pyrrolidin-2-one exhibit a range of biological activities, including:

• Antitumor Activity : Studies have shown that pyrrolidine derivatives can inhibit tumor growth through various mechanisms, including apoptosis induction and cell cycle arrest.
• Antimicrobial Properties : Compounds with similar structures have demonstrated effectiveness against various bacterial strains, suggesting potential use in treating infections.
• Anti-inflammatory Effects : Some derivatives exhibit the ability to modulate inflammatory pathways, providing insight into their therapeutic potential for inflammatory diseases.

The biological activity of 4-Amino-1-tert-butyl-5-(4-chloro-3-fluorophenyl)pyrrolidin-2-one is likely mediated through its interaction with specific enzymes or receptors. For example:

• Enzyme Inhibition : Similar compounds have been shown to inhibit enzymes involved in cancer progression or inflammation.
• Receptor Modulation : The compound may interact with receptors associated with neurotransmitter systems or immune responses.

Table 1: Summary of Biological Activities

Activity Type	Observed Effects	Reference
Antitumor	Induction of apoptosis in cancer cells
Antimicrobial	Inhibition of growth in E. coli and S. aureus
Anti-inflammatory	Reduction in pro-inflammatory cytokines

Table 2: Structure–Activity Relationship (SAR)

Compound Variation	Biological Activity	Comments
Presence of halogen	Increased potency	Enhances binding affinity to targets
Tert-butyl substitution	Improved solubility	Affects pharmacokinetics
Aromatic ring modifications	Variable activity	Influences interaction profiles

Case Studies

• Antitumor Efficacy :
  A study evaluated the effects of a related pyrrolidine derivative on human cancer cell lines. The compound induced significant apoptosis through caspase activation, demonstrating its potential as an anticancer agent.
• Antimicrobial Testing :
  In vitro testing against various bacterial strains showed that the compound exhibited MIC values comparable to standard antibiotics, highlighting its potential as an antimicrobial agent.
• Inflammation Modulation :
  Research involving RAW 264.7 macrophages indicated that the compound could significantly reduce nitric oxide production, suggesting anti-inflammatory properties that could be beneficial in treating chronic inflammatory conditions.